molecular formula C14H14ClN3OS B6425578 5-(5-chlorothiophene-2-carbonyl)-2-cyclopropyl-4H,5H,6H,7H-pyrazolo[1,5-a]pyrazine CAS No. 2034555-86-5

5-(5-chlorothiophene-2-carbonyl)-2-cyclopropyl-4H,5H,6H,7H-pyrazolo[1,5-a]pyrazine

Cat. No. B6425578
CAS RN: 2034555-86-5
M. Wt: 307.8 g/mol
InChI Key: WZPXKTQEAYFSDC-UHFFFAOYSA-N
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Description

“5-Chlorothiophene-2-carbonyl chloride” is a chemical compound with the molecular formula C5H2Cl2OS . It is used as an intermediate for rivaroxaban .


Synthesis Analysis

The synthesis of “5-Chlorothiophene-2-carbonyl chloride” involves the dissolution of “5-chlorothiophene-2-carboxylic acid” in dichloromethane, followed by the addition of oxalyl chloride. The mixture is then heated under reflux for 16 hours .


Molecular Structure Analysis

The molecular weight of “5-Chlorothiophene-2-carbonyl chloride” is 181.03 . The compound is a liquid at 20 degrees Celsius .


Physical And Chemical Properties Analysis

“5-Chlorothiophene-2-carbonyl chloride” is a liquid at 20 degrees Celsius . It has a boiling point of 225 degrees Celsius and a specific gravity of 1.50 at 20/20 degrees Celsius . The compound is sensitive to moisture .

Safety and Hazards

“5-Chlorothiophene-2-carbonyl chloride” is classified as a dangerous substance. It can cause severe skin burns and eye damage. It is also a combustible liquid and may be corrosive to metals . The compound should be stored in a well-ventilated place and kept in a tightly closed container .

properties

IUPAC Name

(5-chlorothiophen-2-yl)-(2-cyclopropyl-6,7-dihydro-4H-pyrazolo[1,5-a]pyrazin-5-yl)methanone
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C14H14ClN3OS/c15-13-4-3-12(20-13)14(19)17-5-6-18-10(8-17)7-11(16-18)9-1-2-9/h3-4,7,9H,1-2,5-6,8H2
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

WZPXKTQEAYFSDC-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1CC1C2=NN3CCN(CC3=C2)C(=O)C4=CC=C(S4)Cl
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C14H14ClN3OS
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

307.8 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

(5-chlorothiophen-2-yl)(2-cyclopropyl-6,7-dihydropyrazolo[1,5-a]pyrazin-5(4H)-yl)methanone

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